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molecular formula C9H4F2OS B8324949 4,6-Difluorobenzo(b]thiophene-5-carbaldehyde

4,6-Difluorobenzo(b]thiophene-5-carbaldehyde

Cat. No. B8324949
M. Wt: 198.19 g/mol
InChI Key: ZXLBTBTZABDBHS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05922721

Procedure details

To a solution of 0.22 ml of oxalyl chloride in 10 ml of methylene chloride is added 0.35 ml of dimethyl sulfoxide at -78° C. Then, to the resulting solution is added dropwise a solution of 0.20 g of 5-hydroxymethyl-4,6-difluorobenzo[b]thiophene in 3 ml of methylene chloride. At the same temperature, the resulting mixture is stirred for one hour, and then, 0.70 ml of triethylamine is added thereto. The temperature of the resulting mixture is elevated to room temperature, and thereafter, 10 ml of water and 10 ml of ethyl acetate are added thereto, after which the resulting organic layer is separated, washed successively with water and a saturated saline solution and then dried over anhydrous magnesium sulfate. Then, the solvent is removed from the thus dried layer by distillation under reduced pressure. The residue obtained is purified by a column chromatography [eluent:hexane], to obtain 0.20 g of colorless, solid 4,6-difluorobenzo[b]thiophene-5-carbaldehyde.
Name
oxalyl chloride
Quantity
0.22 mL
Type
reactant
Reaction Step One
Name
dimethyl sulfoxide
Quantity
0.35 mL
Type
reactant
Reaction Step One
Name
methylene chloride
Quantity
10 mL
Type
solvent
Reaction Step One
Name
5-hydroxymethyl-4,6-difluorobenzo[b]thiophene
Quantity
0.2 g
Type
reactant
Reaction Step Two
Name
methylene chloride
Quantity
3 mL
Type
solvent
Reaction Step Two
Name
triethylamine
Quantity
0.7 mL
Type
reactant
Reaction Step Three
Name
ethyl acetate
Quantity
10 mL
Type
solvent
Reaction Step Four
Name
water
Quantity
10 mL
Type
solvent
Reaction Step Four
Name
4,6-difluorobenzo[b]thiophene-5-carbaldehyde

Identifiers

REACTION_CXSMILES
C(Cl)(=O)C(Cl)=O.CS(C)=O.[OH:11][CH2:12][C:13]1[C:21]([F:22])=[CH:20][C:16]2[S:17][CH:18]=[CH:19][C:15]=2[C:14]=1[F:23].C(N(CC)CC)C>C(Cl)Cl.C(OCC)(=O)C.O>[F:23][C:14]1[C:15]2[CH:19]=[CH:18][S:17][C:16]=2[CH:20]=[C:21]([F:22])[C:13]=1[CH:12]=[O:11]

Inputs

Step One
Name
oxalyl chloride
Quantity
0.22 mL
Type
reactant
Smiles
C(C(=O)Cl)(=O)Cl
Name
dimethyl sulfoxide
Quantity
0.35 mL
Type
reactant
Smiles
CS(=O)C
Name
methylene chloride
Quantity
10 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
5-hydroxymethyl-4,6-difluorobenzo[b]thiophene
Quantity
0.2 g
Type
reactant
Smiles
OCC1=C(C2=C(SC=C2)C=C1F)F
Name
methylene chloride
Quantity
3 mL
Type
solvent
Smiles
C(Cl)Cl
Step Three
Name
triethylamine
Quantity
0.7 mL
Type
reactant
Smiles
C(C)N(CC)CC
Step Four
Name
ethyl acetate
Quantity
10 mL
Type
solvent
Smiles
C(C)(=O)OCC
Name
water
Quantity
10 mL
Type
solvent
Smiles
O

Conditions

Stirring
Type
CUSTOM
Details
At the same temperature, the resulting mixture is stirred for one hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
is elevated to room temperature
CUSTOM
Type
CUSTOM
Details
after which the resulting organic layer is separated
WASH
Type
WASH
Details
washed successively with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
a saturated saline solution and then dried over anhydrous magnesium sulfate
CUSTOM
Type
CUSTOM
Details
Then, the solvent is removed from the thus dried layer by distillation under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue obtained
CUSTOM
Type
CUSTOM
Details
is purified by a column chromatography [eluent:hexane]

Outcomes

Product
Details
Reaction Time
 1 h
Name
4,6-difluorobenzo[b]thiophene-5-carbaldehyde
Type
product
Smiles
FC1=C(C(=CC=2SC=CC21)F)C=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.